Cas no 1061648-19-8 (1-Methyl-4-piperidinesulfonyl chloride)

1-Methyl-4-piperidinesulfonyl chloride structure
1061648-19-8 structure
Product Name:1-Methyl-4-piperidinesulfonyl chloride
CAS No:1061648-19-8
MF:C6H12ClNO2S
MW:197.68297958374
CID:4742519
Update Time:2023-08-16

1-Methyl-4-piperidinesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-METHYLPIPERIDINE-4-SULFONYL CHLORIDE
    • AM806038
    • 1-Methyl-4-piperidinesulfonyl chloride
    • Inchi: 1S/C6H12ClNO2S/c1-8-4-2-6(3-5-8)11(7,9)10/h6H,2-5H2,1H3
    • InChI Key: OLXPOSVTLLMZAD-UHFFFAOYSA-N
    • SMILES: ClS(C1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 197.027727g/mol
  • Monoisotopic Mass: 197.027727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • Molecular Weight: 197.68g/mol
  • XLogP3: 1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 265.2±29.0 °C(Predicted)
  • pka: 6.80±0.10(Predicted)
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